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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the expression profile of the co-
stimulatory molecule OX40 (CD134) on various murine immune cell subsets. Understanding
the precise expression patterns of OX40 is critical for the development of novel
immunotherapies that target this pathway for the treatment of cancer, autoimmune diseases,
and infectious diseases. This document summarizes quantitative expression data, details
common experimental protocols for OX40 analysis, and illustrates key signaling pathways and
experimental workflows.

Quantitative Expression of OX40 on Murine Immune
Cell Subsets

The expression of OX40 is tightly regulated and predominantly induced upon activation in most
immune cell types. However, some subsets, notably regulatory T cells, can express OX40
constitutively. The following tables summarize the quantitative expression of OX40 on key
murine immune cell populations.
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Table 1: OX40 Expression on Murine T Cell Subsets
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due to higher overall
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Regulatory T Cells . Constitutively for a subset of
(Tregs) expressed[2][5][8] naturally occurring
Tregs.
Expression can be OX40 signaling in
Activated maintained or Tregs can inhibit their

modulated upon

activation[2].
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function[1][5].

Table 2: OX40 Expression on Other Murine Immune Cell Subsets
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Experimental Protocols

The analysis of OX40 expression on murine immune cells is most commonly performed by

multi-color flow cytometry.

Protocol: Flow Cytometric Analysis of OX40 Expression on Murine Splenocytes

. Cell Preparation:

Aseptically harvest spleens from mice into a petri dish containing 5 mL of ice-cold FACS
buffer (PBS with 2% FBS and 0.05% sodium azide).

Mechanically dissociate the spleens by gently mashing them through a 70 um cell strainer
using the plunger of a 3 mL syringe.

Wash the strainer with an additional 5 mL of FACS bulffer.
Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

Discard the supernatant and resuspend the cell pellet in 5 mL of ACK lysis buffer
(Ammonium-Chloride-Potassium) to lyse red blood cells. Incubate for 5 minutes at room
temperature.

Add 10 mL of FACS buffer to stop the lysis and centrifuge again.

Resuspend the cell pellet in FACS buffer and perform a cell count using a hemocytometer or
an automated cell counter. Adjust the cell concentration to 1 x 10"7 cells/mL.

. Staining:

Aliquot 100 pL of the cell suspension (1 x 1076 cells) into a 96-well U-bottom plate or FACS
tubes.

(Optional) Fc Block: Add an anti-mouse CD16/CD32 antibody to block non-specific binding of
antibodies to Fc receptors. Incubate for 10 minutes at 4°C.

Surface Staining: Add a cocktail of fluorescently-conjugated antibodies against surface
markers. For a comprehensive analysis of T cell subsets, this would typically include:
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o Anti-mouse CD3 (T cell marker)

o Anti-mouse CD4 (Helper T cell marker)

o Anti-mouse CD8 (Cytotoxic T cell marker)

o Anti-mouse CD25 (Activation and Treg marker)

o Anti-mouse CD44 (Memory/effector marker)

o Anti-mouse OX40 (CD134)

Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with 200 pL of FACS buffer, centrifuging at 300 x g for 5 minutes
between washes.

. (Optional) Intracellular Staining for Foxp3 (for Treg identification):

After surface staining, fix and permeabilize the cells using a commercially available Foxp3
staining buffer set according to the manufacturer's instructions.

Add a fluorescently-conjugated anti-mouse Foxp3 antibody.

Incubate for 30 minutes at room temperature in the dark.

Wash the cells as described in step 2.

. Data Acquisition and Analysis:

Resuspend the final cell pellet in 200-500 uL of FACS buffer.

Acquire the samples on a flow cytometer.

Analyze the data using appropriate software (e.g., FlowJo, FCS Express).

Gate on live, single cells, and then identify the immune cell subsets of interest (e.g.,
CD3+CD4+, CD3+CD8+, CD4+Foxp3+) to determine the percentage of OX40+ cells within
each population.
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Signaling Pathways and Experimental Workflows

OX40 Signaling Pathway

Upon engagement by its ligand, OX40L (CD252), which is primarily expressed on antigen-
presenting cells (APCs), OX40 recruits TNF receptor-associated factors (TRAFs), particularly
TRAF2 and TRAF5[15]. This initiates downstream signaling cascades, including the canonical
and non-canonical NF-kB pathways and the PI3K/Akt pathway[1][15]. These pathways
collectively promote T cell proliferation, survival by upregulating anti-apoptotic proteins like Bcl-
2 and Bcl-xL, and cytokine production, thereby enhancing the immune response[1][16].
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Caption: OX40 signaling pathway in T cells.
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Experimental Workflow: Flow Cytometry

The following diagram illustrates a typical workflow for the identification and quantification of
OX40 expression on murine T cell subsets using flow cytometry.
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Caption: Experimental workflow for OX40 analysis by flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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